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Compound of Interest

Compound Name: CM-157

Cat. No.: B1192530

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the subcutaneous administration of
the pentadecapeptide BPC-157 in mouse models. The protocols are based on methodologies
reported in preclinical studies and are intended for research purposes only.

Introduction to BPC-157

Body Protection Compound-157 (BPC-157) is a synthetic peptide composed of 15 amino acids,
with the sequence Gly-Glu-Pro-Pro-Pro-Gly-Lys-Pro-Ala-Asp-Asp-Ala-Gly-Leu-Val.[1][2] It is a
fragment of a protein naturally found in human gastric juice and has demonstrated significant
cytoprotective and tissue-regenerating properties in a wide range of preclinical studies.[2][3][4]
Research in animal models suggests it may accelerate the healing of various tissues, including
muscle, tendon, ligament, bone, and the nervous system.[1][5] Due to its stability and systemic
effects, subcutaneous injection is a common and effective administration route in research
settings.[6][7]

Mechanism of Action

BPC-157 exerts its therapeutic effects through multiple signaling pathways, primarily promoting
angiogenesis (the formation of new blood vessels), cell proliferation, and modulating
inflammation.[1][8]
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e Angiogenesis and Vascular Growth: A primary mechanism involves the activation of the
Vascular Endothelial Growth Factor Receptor 2 (VEGFR2) pathway.[1][9] BPC-157 can
upregulate VEGFR2 and activate the downstream VEGFR2-Akt-eNOS signaling cascade,
which increases the production of nitric oxide (NO), a key molecule in vasodilation and blood
vessel formation.[2][10] This enhanced blood supply is critical for delivering nutrients and
repair factors to injured tissues.[1]

o Cell Migration and Adhesion: BPC-157 has been shown to activate the Focal Adhesion
Kinase (FAK)-Paxillin pathway.[8][11] This pathway is crucial for cellular adhesion, migration,
and proliferation, processes that are essential for tissue repair and wound healing.[8]

o Growth Factor Signaling: The peptide can increase the expression of the Growth Hormone
Receptor (GHR) in fibroblasts.[2][8][10] By enhancing cellular responsiveness to growth
hormone, BPC-157 may amplify endogenous regenerative signals.[2]

» Anti-inflammatory Effects: BPC-157 has been noted to reduce the activity of pro-
inflammatory cytokines, helping to create a favorable environment for tissue repair.[10]

Quantitative Data from Preclinical Mouse/Rodent
Studies

The following table summarizes common dosing parameters for BPC-157 administered
subcutaneously in rodent models, as reported in the scientific literature. Dosages are typically
calculated based on the animal's body weight.
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Parameter

Range & Details

Common Practice
in Preclinical
Models

Source(s)

Dosage

10 ng/kg to 10 ug/kg

10 pg/kg is a
frequently cited
effective dose in

rodent studies.

[1]9]

Frequency

Once or twice daily

Once daily
administration is
common for sustained

therapeutic effect.

[1](12]

Duration

2 to 8 weeks

Dependent on the
injury model. Typically
2-4 weeks for mild
injuries and 4-6 weeks
for more severe

conditions.

[12][13][14]

Injection Volume

100 pL to 200 pL

The volume should be
minimized to avoid

discomfort.

[15]

Injection Site

Loose skin over the
shoulders/neck or
flank.

The loose skin over
the neck and back is
the most common
site.[15] Sites should
be rotated for

repeated dosing.[7]

[71(15]

Experimental Protocols

Researchers must adapt these generalized protocols to their specific experimental design and

adhere to institutional animal care and use guidelines.

e Lyophilized BPC-157 peptide vial
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Bacteriostatic water for injection or sterile saline

Sterile 1 mL syringes with 29-30 gauge needles (e.g., insulin syringes)

Alcohol swabs (70% ethanol or isopropanol)

Sterile microcentrifuge tubes (for aliquoting)

Appropriate personal protective equipment (gloves, lab coat)
Lyophilized peptides require careful reconstitution to maintain their integrity.[16]

o Equilibration: Allow the sealed vial of lyophilized BPC-157 to reach room temperature before
opening to prevent condensation.[16]

 Sterilization: Wipe the rubber stopper of the BPC-157 vial and the bacteriostatic water vial
with an alcohol swab.[16]

e Solvent Addition: Using a sterile syringe, draw the desired volume of bacteriostatic water. For
example, to create a 1 mg/mL stock solution from a 5 mg vial, add 5 mL of water.

o Mixing: Slowly inject the water down the side of the BPC-157 vial to avoid foaming. Do not
shake the vial.[6] Gently swirl or roll the vial between your palms until the powder is fully
dissolved.

» Aliquoting & Storage: For long-term storage and to avoid repeated freeze-thaw cycles, it is
recommended to aliquot the reconstituted solution into sterile microcentrifuge tubes.[6][14]
Store reconstituted BPC-157 at 2-8°C for short-term use or frozen (< -20°C) for long-term
stability.[14]

e Dose Calculation: Calculate the required injection volume based on the stock solution
concentration and the mouse's body weight (e.g., for a 10 pug/kg dose in a 25g mouse, the
required dose is 0.25 pg).

o Animal Restraint: Gently but firmly restrain the mouse to expose the injection site. One
common method is to grasp the loose skin at the scruff of the neck.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.uk-peptides.com/blog/how-to-mix-bpc157
https://www.uk-peptides.com/blog/how-to-mix-bpc157
https://www.uk-peptides.com/blog/how-to-mix-bpc157
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_A_Comparative_Analysis_of_Subcutaneous_and_Intraperitoneal_BPC_157_Administration.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_A_Comparative_Analysis_of_Subcutaneous_and_Intraperitoneal_BPC_157_Administration.pdf
https://peptidedosages.com/single-peptide-dosages/bpc-157-10mg-vial-dosage-protocol/
https://peptidedosages.com/single-peptide-dosages/bpc-157-10mg-vial-dosage-protocol/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» Site Preparation: It is generally not necessary to sterilize the injection site with alcohol, as
this can cause distress and is often ineffective.[15] Ensure the fur is clean.

e Injection:

o

Using your non-dominant hand, lift a fold of loose skin over the neck or back to create a
“tent."

o With your dominant hand, insert a new, sterile needle beveled-up at the base of the skin
tent, parallel to the body.

o Advance the needle slightly into the subcutaneous space. You should feel a slight give.

o Gently aspirate (pull back on the plunger) to ensure the needle is not in a blood vessel.

[e]

Slowly depress the plunger to inject the BPC-157 solution.

» Needle Withdrawal: Withdraw the needle swiftly and gently pinch the injection site for a
moment to prevent leakage.

o Post-Injection Monitoring: Return the mouse to its cage and monitor it for any immediate
adverse reactions.

o Site Rotation: If repeated injections are required, rotate the injection site to minimize local
irritation.[7][15]

Visualizations
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Caption: General workflow for a subcutaneous BPC-157 study in mice.
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Caption: Key signaling pathways activated by BPC-157 in tissue repair.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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